molecular formula C9H10ClNOS B6254880 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride CAS No. 14106-17-3

3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride

Cat. No. B6254880
CAS RN: 14106-17-3
M. Wt: 215.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride (3-ADBTP-HCl) is a small organic molecule that has been studied for its potential applications in the field of medicinal chemistry. 3-ADBTP-HCl is an analog of the widely used drug, benzothiopyran-4-one (BT-4), and has been found to possess similar biological activities. This molecule has been studied for its potential to act as a therapeutic agent in the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride has been studied for its potential to act as a therapeutic agent in the treatment of various diseases, such as cancer, inflammation, and neurodegenerative disorders. It has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties, and has been studied as a potential treatment for a variety of diseases. In addition, it has been studied for its ability to modulate the activity of various enzymes, such as cytochrome P450 and cyclooxygenase.

Mechanism of Action

The mechanism of action of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride is not fully understood. However, it is thought to act through the modulation of various enzymes, such as cytochrome P450 and cyclooxygenase. It has also been shown to interact with various receptors, such as the 5-HT2A serotonin receptor and the GPR55 receptor.
Biochemical and Physiological Effects
3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties. It has been found to inhibit the growth of various cancer cell lines, including lung, breast, and prostate cancer cells. In addition, it has been found to modulate the activity of various enzymes, such as cytochrome P450 and cyclooxygenase, and to interact with various receptors, such as the 5-HT2A serotonin receptor and the GPR55 receptor.

Advantages and Limitations for Lab Experiments

The use of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive molecule and is readily available. In addition, it is stable and can be stored at room temperature. However, it is important to note that 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride is a relatively new molecule and its effects are still not fully understood.

Future Directions

The potential applications of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride are still being explored, and there are a number of future directions for research. These include further studies on its mechanism of action, its ability to modulate enzyme activity, and its potential therapeutic applications. In addition, further studies are needed to understand the potential toxicity and side effects of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride. Other potential research directions include the development of new formulations and delivery systems for 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride and the use of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride in combination with other drugs. Finally, further studies are needed to understand the pharmacokinetics and pharmacodynamics of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride.

Synthesis Methods

3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride can be synthesized from BT-4, which is commercially available. The synthesis of 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride involves a multi-step process that includes the reaction of BT-4 with a base, followed by the addition of hydrochloric acid. The reaction is carried out in a suitable solvent, such as dichloromethane or dimethylformamide. The product is then purified by recrystallization, followed by filtration and drying.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride involves the conversion of 2-hydroxybenzaldehyde to 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-hydroxybenzaldehyde", "thiourea", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-hydroxybenzaldehyde (1.0 g) and thiourea (1.2 g) in ethanol (20 mL) and heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 3: Dissolve the solid in sodium hydroxide solution (10 mL, 10%) and heat the mixture under reflux for 2 hours.", "Step 4: Cool the reaction mixture to room temperature and acidify with hydrochloric acid (10%) to form the hydrochloride salt.", "Step 5: Filter the resulting solid and wash with ethanol to obtain 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride as a white solid." ] }

CAS RN

14106-17-3

Product Name

3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one hydrochloride

Molecular Formula

C9H10ClNOS

Molecular Weight

215.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.